(4E)-2-(4-tert-butyl-1,3-thiazol-2-yl)-4-[(2,6-dichloro-4-nitrophenyl)hydrazinylidene]-5-methylpyrazol-3-one
(4E)-2-(4-tert-butyl-1,3-thiazol-2-yl)-4-[(2,6-dichloro-4-nitrophenyl)hydrazinylidene]-5-methylpyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1025839
InChI:
InChI=1S/C17H16Cl2N6O3S/c1-8-13(21-22-14-10(18)5-9(25(27)28)6-11(14)19)15(26)24(23-8)16-20-12(7-29-16)17(2,3)4/h5-7,22H,1-4H3/b21-13+
SMILES:
CC1=NN(C(=O)C1=NNC2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl)C3=NC(=CS3)C(C)(C)C
Molecular Formula:
C17H16Cl2N6O3S
Molecular Weight:
455.3 g/mol
(4E)-2-(4-tert-butyl-1,3-thiazol-2-yl)-4-[(2,6-dichloro-4-nitrophenyl)hydrazinylidene]-5-methylpyrazol-3-one
CAS No.:
Cat. No.: VC1025839
Molecular Formula: C17H16Cl2N6O3S
Molecular Weight: 455.3 g/mol
* For research use only. Not for human or veterinary use.
![(4E)-2-(4-tert-butyl-1,3-thiazol-2-yl)-4-[(2,6-dichloro-4-nitrophenyl)hydrazinylidene]-5-methylpyrazol-3-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H16Cl2N6O3S |
|---|---|
| Molecular Weight | 455.3 g/mol |
| IUPAC Name | (4E)-2-(4-tert-butyl-1,3-thiazol-2-yl)-4-[(2,6-dichloro-4-nitrophenyl)hydrazinylidene]-5-methylpyrazol-3-one |
| Standard InChI | InChI=1S/C17H16Cl2N6O3S/c1-8-13(21-22-14-10(18)5-9(25(27)28)6-11(14)19)15(26)24(23-8)16-20-12(7-29-16)17(2,3)4/h5-7,22H,1-4H3/b21-13+ |
| Standard InChI Key | FNEHUJFONNUUGX-FYJGNVAPSA-N |
| Isomeric SMILES | CC\1=NN(C(=O)/C1=N/NC2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl)C3=NC(=CS3)C(C)(C)C |
| SMILES | CC1=NN(C(=O)C1=NNC2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl)C3=NC(=CS3)C(C)(C)C |
| Canonical SMILES | CC1=NN(C(=O)C1=NNC2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl)C3=NC(=CS3)C(C)(C)C |
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